![molecular formula C17H18FNOS B2839434 2-(4-fluorophenylthio)-N-[4-(methylethyl)phenyl]acetamide CAS No. 329080-18-4](/img/structure/B2839434.png)
2-(4-fluorophenylthio)-N-[4-(methylethyl)phenyl]acetamide
Description
2-(4-fluorophenylthio)-N-[4-(methylethyl)phenyl]acetamide, commonly known as FPTA, is a chemical compound that has been extensively studied for its potential use in scientific research. FPTA belongs to the class of thioamide compounds and has a molecular weight of 345.46 g/mol.
Scientific Research Applications
Photoreactions of Flutamide
Research on flutamide, a compound that shares a similar aromatic and amide functional group with "2-(4-fluorophenylthio)-N-[4-(methylethyl)phenyl]acetamide," shows diverse photoreactions in different solvents. This study's findings on flutamide could imply that compounds with similar structures might undergo unique photoreactions, suggesting applications in studying photostability and photo-induced reactions in pharmaceuticals and materials science (Watanabe et al., 2015).
Metabolism and Bioactivation
Investigations into the metabolism of flutamide have identified various metabolites and their pathways, highlighting the role of cytochrome P450 enzymes in drug metabolism. This research area could be relevant for compounds like "2-(4-fluorophenylthio)-N-[4-(methylethyl)phenyl]acetamide" in understanding their metabolic pathways, potential for bioactivation, and implications for drug design and safety evaluation (Goda et al., 2006).
Herbicidal Activities
The synthesis and evaluation of novel compounds for herbicidal activities present an application area for chemical compounds with specific structural features. Studies on related compounds demonstrate the potential for developing new agrochemicals targeting specific weeds or crops, which could be an area of application for "2-(4-fluorophenylthio)-N-[4-(methylethyl)phenyl]acetamide" (Wu et al., 2011).
Anti-Epileptic Drug Development
Research on compounds with anticonvulsant activity, such as DSP-0565, a biphenyl acetamide derivative, suggests potential applications in developing new therapeutics for epilepsy and related neurological conditions. This indicates that compounds with acetamide groups and specific substitutions could be explored for their neurological effects and therapeutic potentials (Tanaka et al., 2019).
Anticancer Agents
The synthesis and biological evaluation of 2-phenylthiazole-4-carboxamide derivatives for anticancer activities showcase the exploration of novel compounds as potential therapeutics against various cancer cell lines. Research in this area could reveal applications of "2-(4-fluorophenylthio)-N-[4-(methylethyl)phenyl]acetamide" in oncology, particularly in drug discovery efforts aimed at identifying new anticancer agents (Aliabadi et al., 2010).
properties
IUPAC Name |
2-(4-fluorophenyl)sulfanyl-N-(4-propan-2-ylphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FNOS/c1-12(2)13-3-7-15(8-4-13)19-17(20)11-21-16-9-5-14(18)6-10-16/h3-10,12H,11H2,1-2H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNQCVAOENZJOLV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)CSC2=CC=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FNOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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